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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166

Safe Handling and Disposal of Ethylene Glycol
Diacetate

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Ethylene glycol diacetate. The following procedural
guidance outlines the necessary personal protective equipment (PPE), operational plans for
handling and disposal, and emergency measures to ensure a safe laboratory environment.

Properties and Hazards

Ethylene glycol diacetate is a colorless, combustible liquid with a mild odor.[1][2] While it has
low acute toxicity, it can cause irritation to the eyes, skin, and respiratory tract.[3][4] It is crucial
to handle this chemical with appropriate safety precautions to minimize exposure and risk.

Quantitative Data Summary
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Property Value Source
Chemical Formula C6H1004
CAS Number 111-55-7 [3]
Boiling Point 186 - 190°C (367 - 374°F) [5]
Flash Point 88 - 96°C (191 - 205°F) [3][6]
Density ~1.10 g/cm?3 [5]
Explosion Limits Lower: 1.6%, Upper: 8.4% [3]
NFPA Rating Health: 1, Flammability: 2, o
Instability: O

Note: No occupational exposure limits (PEL, TLV) have been established by OSHA, ACGIH, or
NIOSH for Ethylene glycol diacetate.[3]

Personal Protective Equipment (PPE)

To ensure safety when handling Ethylene glycol diacetate, the following personal protective
equipment is mandatory.
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Protection Type Specification Rationale

) Chemical safety goggles or a Protects against splashes and
Eye/Face Protection ) ] o
face shield.[6] mild eye irritation.[3][6]

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
) ] Butyl rubber).[7] Wear a lab Prevents potential skin
Skin Protection ) S
coat or other protective irritation.[3]
clothing to prevent skin

contact.[3]

Generally not required with

adequate ventilation.[8] If ) )
o . _ Protects against respiratory
) ) ventilation is insufficient or if o
Respiratory Protection L tract irritation from vapors or
irritation occurs, use a

NIOSH/MSHA approved
respirator.[2][3]

mists.[3]

Operational Plan: From Receipt to Disposal

Follow these step-by-step procedures for the safe handling of Ethylene glycol diacetate in the
laboratory.

Receiving and Storage

o Upon receipt, inspect the container for any damage or leaks.
o Store the chemical in a cool, dry, well-ventilated area.[3][5]

o Keep containers tightly closed and away from heat, sparks, open flames, and other ignition
sources.[9]

» Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[3][9]

Handling and Use
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Always handle Ethylene glycol diacetate in a well-ventilated area, preferably within a
laboratory fume hood.[7]

Ensure an eyewash station and safety shower are readily accessible.[7]
Don the appropriate PPE as specified in the table above before handling.
Avoid direct contact with skin and eyes and prevent inhalation of vapors.[3]

Wash hands thoroughly after handling the substance.[3]

Disposal of Waste

o Waste containing Ethylene glycol diacetate should be treated as hazardous waste.[10]

Collect all waste, including contaminated materials, in a clearly labeled, leak-proof container.
[11]

Do not pour waste down the drain or dispose of it with regular trash.[11][12] Improper
disposal can contaminate ground and surface water.[11]

Consult your institution's environmental health and safety (EHS) office for specific disposal
protocols, which may include incineration or transport to a designated hazardous waste
facility.[4][10]

Recycling is a viable option for used glycol and should be considered where available.[12]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

» Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes. If irritation develops or persists, get medical aid.[3]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or other
symptoms appear, seek medical attention.[3]
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 Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
water or milk. Never give anything by mouth to an unconscious person. Get immediate

medical aid.[3]

Spill Response Workflow

In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Spill Occurs

[Evacuate Immediate AreaD

Alert Personnel & Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use absorbent dikes if large)

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

[Collect Absorbed MateriaD

Place in a Labeled, Sealed Container
for Hazardous Waste

@Iean Spill Area with Soap and Watea Dispose of Waste via EHS Protocols

G/entilate Area

Click to download full resolution via product page

Caption: Workflow for responding to an Ethylene glycol diacetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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